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Compound of Interest

Acetamide,2-(dimethylamino)-N-
Compound Name:
(hydroxymethyl)-

Cat. No.: B13807567

Get Quote
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A Note on the Originally Requested Compound: Initial research on "Acetamide, 2-
(dimethylamino)-N-(hydroxymethyl)-" did not yield sufficient verifiable data from authoritative
sources to construct a comprehensive and scientifically rigorous technical guide. While a CAS
number (86164-72-9) was tentatively identified from a chemical supplier database, it lacked
corroboration in major chemical and scientific literature databases. To ensure the highest
standards of scientific integrity and provide a valuable resource for researchers, this guide will
focus on the closely related and well-documented compound, N-(Hydroxymethyl)acetamide.

Core Identification: N-(Hydroxymethyl)acetamide

This guide provides a detailed technical overview of N-(Hydroxymethyl)acetamide, a versatile
reagent and intermediate in organic synthesis.

o CAS Registry Number: 625-51-4[1]

o |[UPAC Nomenclature: N-(Hydroxymethyl)acetamide[1]
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Physicochemical and Spectroscopic Data

N-(Hydroxymethyl)acetamide is a hygroscopic, white to pale yellow crystalline solid or fused
semi-solid at room temperature.[1][2] Its key properties are summarized below.

Property Value Source(s)
Molecular Formula CsH7NO:2 [1]
Molecular Weight 89.09 g/mol

Melting Point 38-47 °C [1]

White to pale yellow crystalline
Appearance o [11[2]
powder or fused semi-solid

Synonyms Acetamidomethanol, Formicin [1]

Synthesis and Reaction Mechanisms

The most common and well-established synthesis of N-(Hydroxymethyl)acetamide involves the
base-catalyzed reaction of acetamide with formaldehyde. This reaction is a classic example of
an N-amidoalkylation.

Synthetic Pathway
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Caption: Synthesis of N-(Hydroxymethyl)acetamide from acetamide and formaldehyde.

Experimental Protocol: Synthesis of N-
(Hydroxymethyl)acetamide

The following protocol is adapted from a well-established procedure.

e Reaction Setup: In a suitable reaction vessel, dissolve acetamide in an aqueous solution of
formaldehyde.

Catalysis: Add a catalytic amount of a weak base, such as potassium carbonate, to the
mixture.

Reaction Conditions: The reaction is typically stirred at room temperature. The progress can
be monitored by techniques such as thin-layer chromatography (TLC).

Work-up and Isolation: Upon completion, the reaction mixture is neutralized. The product is
then isolated by removal of water under reduced pressure.

Purification: The crude product can be purified by recrystallization or chromatography to yield
pure N-(Hydroxymethyl)acetamide.

Applications in Research and Development

N-(Hydroxymethyl)acetamide serves as a valuable building block and reagent in various

scientific and industrial applications.

Cross-linking Agent: In polymer chemistry, the hydroxymethyl group can react with various
functional groups, making it a useful cross-linking agent to modify the properties of polymers.

[1]

Organic Synthesis: It is an important intermediate in the synthesis of more complex
molecules, including pharmaceuticals and agrochemicals.[1]

Biochemical Research: Due to its structure, it can be used in studies related to enzyme
interactions and as a probe in biochemical systems.[1]
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Safety and Handling

While N-(Hydroxymethyl)acetamide is not classified as a hazardous substance according to
OSHA, standard laboratory safety precautions should always be observed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat, when handling this compound.

¢ Handling: Avoid inhalation of dust and contact with skin and eyes. Ensure adequate
ventilation in the work area.

o Storage: Store in a tightly sealed container in a cool, dry place away from moisture, as it is
hygroscopic.

Conclusion

N-(Hydroxymethyl)acetamide is a versatile and accessible chemical compound with significant
applications in organic synthesis, polymer science, and biochemical research. Its
straightforward synthesis and reactive hydroxymethyl group make it a valuable tool for
chemists and materials scientists. This guide provides a foundational understanding of its core
properties, synthesis, and applications, serving as a valuable resource for research and
development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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